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Compound of Interest

Compound Name: Hexanoyl bromide

Cat. No.: B8684340 Get Quote

For laboratory professionals, ensuring a safe environment is paramount, especially when

working with reactive chemicals like Hexanoyl bromide. This guide provides essential safety

protocols and logistical information to mitigate risks during its handling and disposal.

Understanding and implementing these procedures is critical for protecting researchers and

maintaining the integrity of experimental work.

Hexanoyl bromide is a corrosive and moisture-sensitive compound that requires careful

handling in a controlled laboratory environment. Exposure can cause severe skin burns,

serious eye damage, and respiratory irritation.[1][2] This document outlines the necessary

personal protective equipment (PPE), experimental procedures, and disposal methods to

ensure its safe use.

Key Chemical and Physical Properties
A summary of important quantitative data for Hexanoyl bromide is provided below. This

information is crucial for safe handling and storage.
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Property Value Source

CAS Number 51499-41-3 [3]

Molecular Formula C₆H₁₁BrO [3]

Molecular Weight 179.05 g/mol [3][4]

Appearance Liquid (presumed)

Boiling Point Data not available
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Experimental Protocol: Safe Handling of Hexanoyl
Bromide
Adherence to a strict, step-by-step protocol is essential when working with Hexanoyl bromide.

The following methodology covers all stages, from preparation to disposal.

Engineering Controls and Preparation
Ventilation: All work with Hexanoyl bromide must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[1][5][6] Ensure the fume hood has adequate airflow.

Emergency Equipment: An eyewash station and safety shower must be readily accessible

and in good working order.[1]

Incompatible Materials: Keep Hexanoyl bromide away from water, bases, and strong

oxidizing agents, as it can react violently, releasing toxic and corrosive gases.[1][6][7]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,

and sparks, as the compound may be flammable.[7][8] All equipment should be properly

grounded.[6]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the most critical line of defense against exposure.
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Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[1]

Skin Protection:

Gloves: Wear chemically resistant gloves. Given the corrosive nature of acyl bromides,

nitrile or neoprene gloves are recommended. Always inspect gloves for tears or holes

before use and change them immediately if contamination is suspected.

Protective Clothing: A flame-retardant lab coat, worn over personal clothing, is mandatory.

For tasks with a higher risk of splashing, a chemically resistant apron should also be worn.

[2]

Respiratory Protection: Under normal use in a fume hood, respiratory protection may not be

required.[1] However, if there is a risk of exceeding exposure limits or if irritation is

experienced, a NIOSH-approved respirator with an appropriate cartridge for acid gases and

organic vapors should be used.[7]

Handling and Experimental Procedure
Transporting: When moving Hexanoyl bromide, keep it in a sealed, clearly labeled

container within a secondary, shatterproof container.

Dispensing: Use a syringe or a cannula for liquid transfers to minimize exposure to air and

moisture.

During Reaction: Keep the reaction vessel closed and under an inert atmosphere (e.g.,

nitrogen or argon) if the reaction is sensitive to air or moisture.

Post-Experiment: Thoroughly decontaminate all equipment that has come into contact with

Hexanoyl bromide. Wash hands and any exposed skin thoroughly after handling.[8]

Spill Management and Disposal
Spill Response:

Evacuate the immediate area and alert colleagues.
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If the spill is large or you are not trained to handle it, contact your institution's

environmental health and safety department.

For small spills, wear the appropriate PPE and contain the spill with an inert absorbent

material like vermiculite or sand. Do not use water.[1]

Collect the absorbent material in a sealed, labeled container for hazardous waste

disposal.

Waste Disposal:

Dispose of all waste, including empty containers and contaminated materials, as

hazardous chemical waste in accordance with local, state, and federal regulations.[1][8]

Do not mix Hexanoyl bromide waste with other waste streams.[8]

Uncleaned containers should be treated as the product itself.[8]

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of

Hexanoyl bromide, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Hexanoyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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